Cas no 2137741-76-3 (2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester
• CAS No: 2137741-76-3
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 5298014
• Update Time: 2025-06-14

2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester

• Inchi： 1S/C11H11ClO3/c1-6-3-8(12)7-5-10(11(13)14-2)15-9(7)4-6/h3-4,10H,5H2,1-2H3
• InChI Key： AQVAPTOQBXLSMP-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=CC(Cl)=C2CC1C(OC)=O

Additional information on 2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester

Research Brief on 2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester (CAS: 2137741-76-3)

In recent years, the compound 2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester (CAS: 2137741-76-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzofuran scaffold and chloro-methyl substitutions, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient construction of the benzofuran core. The introduction of the chloro and methyl groups at specific positions has been critical for modulating the compound's reactivity and biological activity. These synthetic advancements have facilitated further exploration of its pharmacological properties.

Biological evaluations of this compound have revealed its potential as a modulator of key enzymatic pathways. In vitro studies demonstrate its inhibitory effects on certain cytochrome P450 enzymes, suggesting a role in drug-drug interaction studies. Additionally, preliminary data indicate that the compound exhibits anti-inflammatory and analgesic properties in animal models, possibly through the inhibition of pro-inflammatory cytokines. These findings position it as a candidate for further development in inflammatory and pain management therapies.

Structural-activity relationship (SAR) studies have been conducted to elucidate the importance of the chloro and methyl substitutions on the benzofuran scaffold. Molecular docking simulations suggest that these functional groups enhance binding affinity to target proteins, particularly those involved in inflammatory pathways. The ester moiety has also been shown to influence the compound's pharmacokinetic properties, including its metabolic stability and membrane permeability. These insights are guiding the design of derivatives with improved therapeutic profiles.

Recent patent filings highlight the growing commercial interest in 2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester and its derivatives. Pharmaceutical companies are exploring its use as a building block for more complex drug candidates, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. The compound's unique chemical properties make it a versatile intermediate in medicinal chemistry, enabling the synthesis of diverse pharmacophores.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity profiles, and metabolic stability need to be addressed through further preclinical studies. Current research efforts are focused on optimizing the compound's formulation and delivery systems to overcome these limitations. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating progress in this area.

In conclusion, 2-Benzofurancarboxylic acid, 4-chloro-2,3-dihydro-6-methyl-, methyl ester represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. As research continues to unravel its full potential, this compound may emerge as a key player in the development of next-generation pharmaceutical agents.